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Compound of Interest

Compound Name: Bicinchoninic acid

Cat. No.: B074643 Get Quote

Technical Support Center: BCA Assay
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding common interfering substances in the Bicinchoninic Acid (BCA)

assay.

Frequently Asked Questions (FAQs)
Q1: What are the most common substances that interfere with the BCA assay?

A1: The BCA assay is sensitive to several types of substances that can lead to inaccurate

protein concentration measurements. The most common interfering substances include:

Reducing Agents: Compounds like Dithiothreitol (DTT) and β-mercaptoethanol can reduce

Cu²⁺ to Cu¹⁺, mimicking the reaction of proteins and leading to falsely elevated protein

concentrations.[1][2][3]

Chelating Agents: Substances such as EDTA and EGTA can interfere with the copper ions

essential for the assay, which can inhibit color development and result in underestimated

protein concentrations.[2][4]

Strong Acids and Bases: The BCA assay is performed under alkaline conditions. Samples

with a pH that is significantly acidic or basic can alter the pH of the working reagent, affecting

the accuracy of the assay.[4][5]
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Lipids and Phospholipids: These molecules can interact with the BCA reagent, causing

precipitation or forming a chromophore that absorbs light near 562 nm, leading to

overestimated protein concentrations.[2][6]

Certain Amino Acids: Free amino acids like cysteine, tyrosine, and tryptophan can produce a

color change with the BCA reagent, contributing to the background signal.[3]

Other Substances: A variety of other compounds can also interfere, including ascorbic acid,

impure glycerol, impure sucrose, and ammonium sulfate.[6][7][8]

Q2: How can I determine if a substance in my sample is interfering with my BCA assay?

A2: To check for interference, you can run a "buffer blank" control. This involves performing the

BCA assay on a sample that contains your buffer and all other components except for the

protein. If you observe a significant absorbance reading in this control, it indicates that one or

more substances in your buffer are interfering with the assay.[5]

Q3: What are the acceptable concentration limits for common interfering substances?

A3: The tolerance of the BCA assay to various substances can vary. Below is a table

summarizing the maximum compatible concentrations for some common laboratory reagents.

Exceeding these concentrations may lead to significant errors in protein measurement.
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Substance Maximum Compatible Concentration

Dithiothreitol (DTT) < 1 mM[9]

β-mercaptoethanol (BME) < 1 mM[9]

EDTA < 10 mM[9]

EGTA Not Recommended[9]

Tris Varies by concentration and pH

Triton X-100 5%

SDS 5%

Urea 3 M

Ammonium Sulfate 1.5 M

Glycerol (pure) 10%

Note: These values are approximate and can be influenced by the specific formulation of the

BCA reagent and the presence of other substances in the sample.[4]

Q4: Are there alternative protein assays that are less susceptible to interference?

A4: Yes, if your sample contains substances that are incompatible with the BCA assay, you

might consider using an alternative method. The Bradford assay, for example, is less sensitive

to reducing agents but can be affected by detergents.[1] For samples with both reducing agents

and detergents, a detergent-compatible Bradford assay or a 660 nm protein assay could be

suitable alternatives.[4]

Troubleshooting Guide
Issue: Inaccurate or Inconsistent Readings

If you are experiencing unreliable results with your BCA assay, the following troubleshooting

guide can help you identify and resolve the issue.
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Start: Inaccurate BCA Results

Run a 'Buffer Blank' Control
(Buffer without protein)

Is there significant
color development?

No significant interference.
Check other factors:
- Pipetting accuracy

- Wavelength setting (562 nm)
- Standard curve preparation
- Incubation time/temperature

No

Interference Detected.
Select a mitigation strategy.

Yes

Dilute Sample Dialysis / Desalting Protein Precipitation
(TCA or Acetone)

Use Reducing Agent
Compatible BCA Kit

Re-assay the sample

End: Accurate Results
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Step 1: Biuret Reaction

Step 2: Colorimetric Detection

Protein
(Peptide Bonds)

Cu¹⁺reduces

Cu²⁺ (Copper Sulfate)

Cu¹⁺

2x Bicinchoninic Acid
(BCA)

BCA-Cu¹⁺ Complex
(Purple)chelates

Measure Absorbance
at 562 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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